Cas no 10016-06-5 (Acetamide,2-fluoro-N-(4-fluorophenyl)-N-methyl-)

• Product Name: Acetamide,2-fluoro-N-(4-fluorophenyl)-N-methyl-
• CAS No: 10016-06-5
• MF: C₉H₉F₂NO
• MW: 185.170669317245
• CID: 165682
• PubChem ID: 24787
• Update Time: 2025-04-19

Acetamide,2-fluoro-N-(4-fluorophenyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-fluoro-N-(4-fluorophenyl)-N-methyl-
• 2',4'-DIFLUORO-N-METHYLACETANILIDE
• 2-fluoro-N-(4-fluorophenyl)-N-methylacetamide
• 2,4'-Difluoro-N-methylacetanilide
• ACETANILIDE,2,4'-DIFLUORO-N-METHYL
• N-Methyl-2,4'-fluoracetanilid
• Acetanilide,2,4'-difluoro-N-methyl- (7CI,8CI)
• 2,4-DIFLUORO-N-METHYLACETANILIDE
• ACETANILIDE, 2,4'-DIFLUORO-N-METHYL-
• BRN 2102024
• DTXSID50142984
• 10016-06-5

• Inchi： 1S/C9H9F2NO/c1-12(9(13)6-10)8-4-2-7(11)3-5-8/h2-5H,6H2,1H3
• InChI Key： XMXCIFYSKOQCLE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N(C(CF)=O)C

Computed Properties

• Exact Mass: 185.06500
• Monoisotopic Mass: 185.06522
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 1.8

Experimental Properties

• Density: 1.228
• Melting Point: 89-91
• Boiling Point: 257.3°Cat760mmHg
• Flash Point: 109.4°C
• Refractive Index: 1.514
• PSA: 20.31000
• LogP: 1.94750

Acetamide,2-fluoro-N-(4-fluorophenyl)-N-methyl- Security Information

• Hazard Statement： Irritant
• Safety Instruction： 24/25
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides